Cas no 2138085-26-2 (4-(cyclopropoxymethyl)oxan-4-ylmethanesulfonyl chloride)

• Product Name: 4-(cyclopropoxymethyl)oxan-4-ylmethanesulfonyl chloride
• CAS No: 2138085-26-2
• MF: C₁₀H₁₇ClO₄S
• MW: 268.757581472397
• CID: 5766318
• PubChem ID: 165492244
• Update Time: 2025-06-08

4-(cyclopropoxymethyl)oxan-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [4-(cyclopropoxymethyl)oxan-4-yl]methanesulfonyl chloride
• 2138085-26-2
• EN300-1145266
• 4-(cyclopropoxymethyl)oxan-4-ylmethanesulfonyl chloride

• Inchi： 1S/C10H17ClO4S/c11-16(12,13)8-10(3-5-14-6-4-10)7-15-9-1-2-9/h9H,1-8H2
• InChI Key： ATOBSIFEXVPMQU-UHFFFAOYSA-N
• SMILES： ClS(CC1(CCOCC1)COC1CC1)(=O)=O

Computed Properties

• Exact Mass: 268.0536079g/mol
• Monoisotopic Mass: 268.0536079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61Ų

Additional information on 4-(cyclopropoxymethyl)oxan-4-ylmethanesulfonyl chloride

Comprehensive Overview of 4-(cyclopropoxymethyl)oxan-4-ylmethanesulfonyl chloride (CAS No. 2138085-26-2)

The compound 4-(cyclopropoxymethyl)oxan-4-ylmethanesulfonyl chloride (CAS No. 2138085-26-2) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a cyclopropoxymethyl group and a oxan-4-yl backbone, makes it a valuable intermediate for constructing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in cross-coupling reactions and peptide modifications.

In recent years, the demand for high-purity sulfonyl chlorides like 4-(cyclopropoxymethyl)oxan-4-ylmethanesulfonyl chloride has surged, driven by advancements in drug discovery and bioconjugation techniques. This compound is particularly notable for its role in click chemistry applications, where its reactive sulfonyl chloride group enables efficient labeling of biomolecules. A growing trend in AI-driven molecular design has also highlighted its potential as a building block for targeted therapeutics.

The synthesis of 4-(cyclopropoxymethyl)oxan-4-ylmethanesulfonyl chloride typically involves multi-step organic reactions, with careful control of reaction conditions to ensure optimal yield and purity. Analytical techniques such as NMR spectroscopy and HPLC are critical for characterizing this compound, addressing common queries about quality validation in research forums. Its stability under anhydrous conditions makes it suitable for long-term storage, a frequent concern among laboratory users.

From an industrial perspective, 4-(cyclopropoxymethyl)oxan-4-ylmethanesulfonyl chloride aligns with the push toward green chemistry, as modern synthetic routes aim to minimize hazardous byproducts. Discussions in scientific communities often focus on its compatibility with flow chemistry systems, which enhance scalability. Additionally, its structural motifs are being explored in catalysis research, particularly for asymmetric transformations.

As the pharmaceutical industry prioritizes fragment-based drug design, this compound’s modular reactivity offers strategic advantages. Online searches frequently link it to topics like prodrug development and enzyme inhibitors, reflecting its interdisciplinary relevance. Future research may uncover novel applications in material science, especially for functionalized polymers.